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molecular formula C11H11NO4S B8637182 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonyl isocyanate CAS No. 89819-26-1

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-sulfonyl isocyanate

Cat. No. B8637182
M. Wt: 253.28 g/mol
InChI Key: CUIBPTDIGVDIIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04634465

Procedure details

8 g of N-(2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonyl)-N'-methylurea are dispersed in 400 ml of absolute chlorobenzene and the dispersion is saturated with phosgene at about 130° C., whereupon a clear solution forms. The solvent is then destilled off in vacuo, with the exclusion of moisture, to give 2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonylisocyanate in the form of an oil, which can be used without further purification for obtaining the fused N-phenylsulfonyl-N'-pyrimidinylureas and N-phenylsulfonyl-N'-triazinylureas of the formula I.
Name
N-(2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonyl)-N'-methylurea
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:19])[O:6][C:5]2[C:7]([S:11]([NH:14][C:15](NC)=[O:16])(=[O:13])=[O:12])=[CH:8][CH:9]=[CH:10][C:4]=2[CH2:3]1.C(Cl)(Cl)=O>ClC1C=CC=CC=1>[CH3:1][C:2]1([CH3:19])[O:6][C:5]2[C:7]([S:11]([N:14]=[C:15]=[O:16])(=[O:12])=[O:13])=[CH:8][CH:9]=[CH:10][C:4]=2[CH2:3]1

Inputs

Step One
Name
N-(2,3-dihydro-2,2-dimethylbenzo[b]furan-7-ylsulfonyl)-N'-methylurea
Quantity
8 g
Type
reactant
Smiles
CC1(CC2=C(O1)C(=CC=C2)S(=O)(=O)NC(=O)NC)C
Name
Quantity
400 mL
Type
solvent
Smiles
ClC1=CC=CC=C1
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
CC1(CC2=C(O1)C(=CC=C2)S(=O)(=O)N=C=O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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